3-(Morpholinomethyl)-5-nitrobenzonitrile

• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 3-(morpholin-4-ylmethyl)-5-nitrobenzonitrile
• InChI: InChI=1S/C12H13N3O3/c13-8-10-5-11(7-12(6-10)15(16)17)9-14-1-3-18-4-2-14/h5-7H,1-4,9H2
• InChI Key: GIEQDDCXNOCAIF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC(=CC(=C2)[N+](=O)[O-])C#N

Description

3-(Morpholinomethyl)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C12H13N3O3 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 3-(bromomethyl)-5-nitrobenzonitrile (1.50 g, 6.22 mmol) and morpholine (0.65 g, 7.46 mmol) in CH2Cl2 (15 mL) was added triethylamine (1.88 g, 18.66 mmol) dropwise at 0° C. The mixture was stirred at room temperature overnight and then evaporated to dryness under reduced pressure. The residue was diluted with water (15 mL) and extracted with EtOAc (3×50 mL). The EtOAc solution was dried over anhydrous Na2SO4, filtered and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using a mixture of EtOAc and hexane as eluent to give 3-(morpholinomethyl)-5-nitrobenzonitrile (0.87 g, 85%) as an off-white solid. 1H NMR (400 MHz, CDCl3): δ 8.45 (br s, 1 H), 8.41 (br s, 1H), 8.01 (br s, 1H), 3.74 (br t, 4H, J=4.4 Hz), 3.64 (s, 2H), 2.48 (br t, 4H, J=4.4 Hz).

Synthesis routes and methods II

Procedure details